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Abstract

Centrosomal protein 120 (CEP120) is a critical regulator of centriole duplication, elongation,
and ciliogenesis. Dysregulation of CEP120 function is directly implicated in a class of genetic
disorders known as ciliopathies, including Joubert syndrome and Jeune asphyxiating thoracic
dystrophy. A comprehensive understanding of the functional domains of CEP120 is paramount
for elucidating its molecular mechanisms and for the development of potential therapeutic
interventions. This technical guide provides a detailed overview of the core functional domains
of the human CEP120 protein, summarizing key quantitative data, outlining experimental
protocols for their characterization, and visualizing associated signaling pathways.

Core Functional Domains of Human CEP120

The human CEP120 protein is a multi-domain protein, with its functions orchestrated by several
distinct regions. These include three N-terminal C2 domains, a C-terminal coiled-coil domain, a
microtubule-binding domain, and a CPAP-binding domain. The coordinated action of these
domains is essential for the proper localization and function of CEP120 at the centrosome.
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Domain Architecture

The primary structure of human CEP120 (UniProt accession number: Q8N960) consists of 986
amino acids. The key functional domains are organized as follows:

Approximate
Domain Amino Acid Function Key References
Boundaries

Binds to tubulin and
C2A Domain 40-150 promotes microtubule [1112]
formation.

Critical for protein
stability and
ciliogenesis;
) mutations are

C2B Domain 160-270 ) ) [1]
associated with
Joubert syndrome and
Jeune asphyxiating

thoracic dystrophy.

Putative protein-
C2C Domain 370-480 protein interaction [1]

module.

Mediates interaction

with the centrosomal
CPAP-binding Domain  Undefined protein CPAP to [3]

regulate centriole

elongation.

Essential for centriolar
Coiled-coil Domain 700-988 localization and [4115]

protein dimerization.

Contributes to the
Microtubule-binding ] ) association of
] N-terminal region ) [3114]
Domain CEP120 with

microtubules.
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Note: The exact amino acid boundaries for some domains are not definitively established and
may vary slightly between different prediction models and experimental constructs.

Domain organization of the human CEP120 protein.

Quantitative Data Summary

The functional consequences of CEP120 mutations and alterations in its expression levels
have been quantitatively assessed in various studies. This section summarizes key findings in
a tabular format for ease of comparison.

Impact of C2B Domain Mutations on CEP120 Protein
Levels

Mutations in the C2B domain, particularly V194A (associated with Joubert syndrome) and
A199P (associated with Jeune asphyxiating thoracic dystrophy), lead to a reduction in both
total and centrosomal CEP120 protein levels.[1]

) Reduction in Centrosomal
Mutation Reference
CEP120 Levels

V194A ~40% [1]

A199P ~30% [1]

Effect of CEP120 Overexpression on Centriole Length

Forced overexpression of CEP120 induces the formation of unusually long centrioles.[6]

Mean Centriole Length

Condition Reference
(nm)

Control Not specified [6]

CEP120 Overexpression ~1000 [6]

Consequences of CEP120 Depletion on Ciliogenesis
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Depletion of CEP120 significantly impairs the formation of primary cilia.

Percentage of Ciliated

Condition Reference
Cells

Control >80% [7]

CEP120 Depletion <20% [7]

Signaling Pathways and Molecular Interactions

CEP120 functions as a hub for protein-protein interactions at the centrosome, playing a pivotal
role in centriole elongation and the assembly of cilia.

CEP120 in Centriole Elongation

CEP120 directly interacts with the centrosomal protein CPAP to positively regulate the
elongation of centrioles.[3] This process is crucial for the formation of a properly structured
centrosome. Depletion of either CEP120 or CPAP inhibits this elongation process.[3]

CEP120

Centriole Elongation

Click to download full resolution via product page

CEP120 and CPAP in centriole elongation.

CEP120's Role in Ciliogenesis

CEP120 is essential for the formation of primary cilia. It interacts with other key ciliopathy-
associated proteins, such as C2CD3 and Talpid3, to facilitate the assembly of centriole
appendages, which are prerequisite structures for ciliogenesis.[8] Mutations in CEP120 that
disrupt these interactions can lead to defective cilia formation and the manifestation of
ciliopathies.[8]
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CEP120's role in the ciliogenesis pathway.

Experimental Protocols

The characterization of CEP120's functional domains has relied on a variety of sophisticated
experimental techniques. This section provides an overview of the methodologies for key
experiments cited in the literature.

Co-Immunoprecipitation (Co-IP) for Protein Interaction
Analysis

This technique is used to identify proteins that interact with CEP120 in their native cellular
context.

Protocol Outline:

o Cell Lysis: Cells expressing the protein of interest are lysed in a non-denaturing buffer to
preserve protein complexes.
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» Antibody Incubation: A primary antibody specific to CEP120 is added to the cell lysate and
incubated to allow for the formation of antibody-antigen complexes.

e Immunoprecipitation: Protein A/G-conjugated beads are added to the lysate to capture the
antibody-CEP120 complexes.

e Washing: The beads are washed multiple times to remove non-specifically bound proteins.
o Elution: The bound proteins are eluted from the beads.

e Analysis: The eluted proteins are separated by SDS-PAGE and analyzed by Western blotting
using antibodies against suspected interacting partners or by mass spectrometry for the
identification of novel interactors.

Microtubule Co-sedimentation Assay
This in vitro assay is used to determine the direct binding of CEP120 or its domains to
microtubules.

Protocol Outline:

e Tubulin Polymerization: Purified tubulin is polymerized into microtubules in the presence of
GTP and a stabilizing agent like taxol.

e Incubation: The purified CEP120 protein or a specific domain is incubated with the pre-
formed microtubules.

e Centrifugation: The mixture is centrifuged at high speed to pellet the microtubules and any
associated proteins.

e Analysis: The supernatant (containing unbound proteins) and the pellet (containing
microtubules and bound proteins) are analyzed by SDS-PAGE and Coomassie staining or
Western blotting to determine the amount of CEP120 that co-sedimented with the
microtubules.

Proximity-Dependent Biotin Identification (BiolD)

BiolD is employed to identify proteins in close proximity to CEP120 within living cells.
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Protocol Outline:

Fusion Protein Expression: A fusion protein of CEP120 and a promiscuous biotin ligase
(BirA*) is expressed in cells.

 Biotin Labeling: The cells are incubated with biotin, which is then activated by BirA* and
covalently attached to nearby proteins.

o Cell Lysis and Streptavidin Affinity Purification: The cells are lysed under denaturing
conditions, and biotinylated proteins are purified using streptavidin-coated beads.

e Mass Spectrometry: The enriched biotinylated proteins are identified by mass spectrometry.

X-ray Crystallography for Structural Determination

This technique is used to determine the three-dimensional structure of CEP120's domains at
atomic resolution.

Protocol Outline:

o Protein Expression and Purification: A specific domain of CEP120 is overexpressed and
purified to high homogeneity.

» Crystallization: The purified protein is subjected to various crystallization screening
conditions to obtain well-ordered crystals.

o Data Collection: The crystals are exposed to a high-intensity X-ray beam, and the resulting
diffraction pattern is recorded.

o Structure Determination and Refinement: The diffraction data is processed to generate an
electron density map, from which the atomic model of the protein domain is built and refined.

Conclusion

The functional domains of CEP120 are intricately involved in fundamental cellular processes,
and their disruption leads to severe developmental disorders. The continued investigation into
the precise molecular interactions and regulatory mechanisms governed by these domains will
be crucial for a complete understanding of ciliogenesis and for the development of targeted
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therapies for CEP120-related ciliopathies. This guide provides a foundational resource for
researchers and professionals engaged in this critical area of study.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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